Cas no 2137582-52-4 (4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl-)

• Product Name: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl-
• CAS No: 2137582-52-4
• MF: C₇H₁₀F₃N₃O₂S
• MW: 257.233410358429
• CID: 5297469
• Update Time: 2025-06-11

4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoroethyl)-5-propyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• 4-(2,2-Difluoroethyl)-5-propyl-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl-

• Inchi： 1S/C7H10F3N3O2S/c1-2-3-6-11-12-7(16(10,14)15)13(6)4-5(8)9/h5H,2-4H2,1H3
• InChI Key： YFJJYXJLXMHABQ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CCC)N1CC(F)F)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 1.5
• Topological Polar Surface Area: 73.2

Additional information on 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl-

Professional Introduction to 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl- (CAS No. 2137582-52-4)

4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl- (CAS No. 2137582-52-4) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a sulfonyl fluoride group and specific alkyl substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of novel bioactive molecules.

The sulfonyl fluoride moiety is particularly noteworthy as it can participate in various chemical transformations, including nucleophilic substitution reactions, which are crucial for the development of new drug candidates. This reactivity allows for the facile introduction of different functional groups, making the compound a versatile building block in synthetic chemistry. Furthermore, the fluoroethyl and propyl substituents contribute to the compound's overall lipophilicity and metabolic stability, factors that are often critical in drug design.

In recent years, there has been a surge in research focused on the development of novel antimicrobial agents due to the increasing prevalence of drug-resistant pathogens. The triazole core is well-documented for its antimicrobial properties, and modifications to this scaffold have led to the discovery of several clinically relevant drugs. The specific substitution pattern in 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl-, particularly the (2,2-difluoroethyl) group, may enhance its efficacy against resistant strains by interfering with essential bacterial metabolic pathways.

One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The triazole ring has been shown to exhibit inhibitory activity against various viral enzymes, including those involved in DNA replication and transcription. Preliminary studies have suggested that derivatives of this compound may possess potent antiviral properties, making it a promising candidate for further investigation. The fluoro atoms present in the molecule can also enhance binding affinity to biological targets due to their ability to form strong hydrogen bonds and induce favorable dipole interactions.

The synthesis of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl-, involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the triazole ring through cyclocondensation reactions and subsequent functionalization with the sulfonyl fluoride group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce the (2,2-difluoroethyl) and propyl substituents efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts.

The pharmacological profile of this compound is currently under extensive investigation. In vitro studies have demonstrated its potential as an inhibitor of various enzymes associated with inflammatory and infectious diseases. The sulfonyl fluoride group plays a critical role in modulating enzyme activity by acting as a bioisostere for other functional groups such as carboxylic acids or amides. This flexibility allows for fine-tuning of biological activity by modifying other parts of the molecule.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking simulations have revealed that it can interact with multiple targets simultaneously, suggesting its potential as a multitarget drug candidate. This capability is particularly advantageous in addressing complex diseases that involve multiple pathological pathways. The propyl substituent has been found to enhance solubility and bioavailability, further improving its pharmacokinetic properties.

The environmental impact of pharmaceutical compounds is also a critical consideration during their development. The design of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl-, takes into account factors such as biodegradability and toxicity to ensure minimal environmental persistence. The presence of fluorine atoms can influence metabolic pathways but also contributes to metabolic stability when incorporated appropriately into drug molecules.

In conclusion, 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-(2,2-difluoroethyl)-5-propyl- (CAS No. 2137582-52-4) represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities. Its potential applications in antimicrobial and antiviral therapies make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve，this compound will likely play a pivotal role in shaping future therapeutic strategies.